4-Chlorobenzotrifluoride

• CAS No.: 98-56-6
• Product Name: 4-Chlorobenzotrifluoride
• Molecular Formula: C7H4ClF3
• Molecular Weight: 180.55 g/mol
• IUPAC Name: 1-chloro-4-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C7H4ClF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
• Standard InChIKey: QULYNCCPRWKEMF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(F)(F)F)Cl
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)Cl
• Boiling Point: 277 to 280 °F at 760 mm Hg (NTP, 1992); 138.5 °C; 139.3 °C; 277-280°F
• Colorform: Water-white liquid
• Density: 1.34 (NTP, 1992); 1.3340 g/cu cm at 25 °C; 1.34
• Flash Point: 117 °F (NTP, 1992); 109 °F (43 °C) closed cup; 117°F
• Melting Point: -33 °F (NTP, 1992); -33.0 °C; -33 °C; -33°F
• Physical Description: P-chlorobenzotrifluoride is a clear colorless liquid with an aromatic odor. (NTP, 1992); Liquid; Clear colorless liquid with an aromatic odor.
• Description: P-chlorobenzotrifluoride is a clear colorless liquid with an aromatic odor. (NTP, 1992)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); In water, 84.5 mg/L at 25 °C (est); In water, 29 ppm at 25 °C
• Synonyms: 1-Chloro-4-(trifluoromethyl)benzene; (p-Chlorophenyl)trifluoromethane;_x000B_4-Chlorobenzyltrifluoride; 4-Chloro-α,α,α-trifluorotoluene; NSC 10309; Oxsol 100; p-(Trifluoromethyl)chlorobenzene
• Vapor Density: 6.24 (NTP, 1992) (Relative to Air); 6.24 (Air = 1); 6.24
• Vapor Pressure: 1 mm Hg at 32 °F ; 5 mm Hg at 76.5° F (NTP, 1992); 7.63 mmHg; 7.63 mm Hg at 25 °C; 1 mmHg at 32°F, 5 mmHg at 76.5°F
• PubChem Compound: 7394
• Last Modified: Nov 12 2021